Cas no 898763-85-4 (3-Cyano-4'-(3-pyrrolinomethyl) benzophenone)

• Product Name: 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone
• CAS No: 898763-85-4
• MF: C₁₉H₁₆N₂O
• MW: 288.343144416809
• MDL: MFCD03841844
• CID: 994078
• PubChem ID: 24724619
• Update Time: 2025-10-29

3-Cyano-4'-(3-pyrrolinomethyl) benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2,5-dihydropyrrol-1-ylmethyl)benzoyl]benzonitrile
• 3-CYANO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
• MFCD03841844
• 3-(4-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)benzoyl)benzonitrile
• AKOS016019990
• 3-CYANO-4'-(3-PYRROLINOMETHYL)BENZOPHENONE
• 3-{4-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]benzoyl}benzonitrile
• DTXSID60643018
• 898763-85-4
• 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone

• MDL： MFCD03841844
• Inchi： 1S/C19H16N2O/c20-13-16-4-3-5-18(12-16)19(22)17-8-6-15(7-9-17)14-21-10-1-2-11-21/h1-9,12H,10-11,14H2
• InChI Key： ZDOXIOANDUIDSF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1C=CC(=CC=1)CN1CC=CC1

Computed Properties

• Exact Mass: 288.12600
• Monoisotopic Mass: 288.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.09898

Additional information on 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone

3-Cyano-4'-(3-pyrrolinomethyl) Benzophenone (CAS No. 898763-85-4): An Overview of a Promising Compound in Pharmaceutical Research

3-Cyano-4'-(3-pyrrolinomethyl) benzophenone (CAS No. 898763-85-4) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its distinctive chemical structure, has been the subject of numerous studies aimed at elucidating its biological activities and potential uses in drug development.

The chemical structure of 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone is composed of a benzophenone core with a cyano group and a 3-pyrrolinomethyl substituent. The presence of these functional groups imparts unique properties to the molecule, making it an attractive candidate for various pharmacological investigations. The cyano group, known for its strong electron-withdrawing effect, can influence the compound's reactivity and stability, while the 3-pyrrolinomethyl substituent adds complexity and potential for specific interactions with biological targets.

Recent studies have highlighted the potential of 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This suggests that 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone could be a valuable candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone has also demonstrated promising antitumor activities. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism behind this activity is thought to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

The pharmacokinetic properties of 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for successful drug development. Furthermore, preliminary toxicity studies have indicated that 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In the context of drug discovery and development, the ability to synthesize and modify compounds like 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone is crucial. Recent advances in synthetic chemistry have enabled researchers to develop efficient routes for the preparation of this compound, facilitating its large-scale production for further testing and evaluation. These synthetic methods often involve multistep reactions that allow for precise control over the structure and functional groups of the final product.

The potential applications of 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone extend beyond its direct therapeutic effects. For instance, this compound has been explored as a lead structure for the design of more potent and selective analogs. By making strategic modifications to the molecular framework, researchers aim to enhance the compound's efficacy and reduce potential side effects. This approach is particularly relevant in the development of targeted therapies for complex diseases such as cancer and autoimmune disorders.

In conclusion, 3-Cyano-4'-(3-pyrrolinomethyl) benzophenone (CAS No. 898763-85-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for drug development. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.